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Compound of Interest

Compound Name: Pyrroline-5-carboxylate

Cat. No.: B108470

Audience: Researchers, scientists, and drug development professionals.

Introduction Al-Pyrroline-5-carboxylate (P5C) is a critical metabolic intermediate at the
crossroads of proline, glutamate, and ornithine metabolism.[1][2] It plays a pleiotropic role in
cellular homeostasis, including redox balance, ATP production, and the synthesis of essential
biomass components.[1] Given its involvement in various physiological and pathological
processes such as cancer metabolism and apoptosis, the accurate quantification of P5C in
biological matrices is of paramount importance.[1][3] However, analyzing P5C is challenging
due to its polarity and reactivity.[4][5] This application note provides a detailed protocol for the
robust and sensitive quantification of P5C using High-Performance Liquid Chromatography
coupled with Mass Spectrometry (HPLC-MS), a method that combines the separation power of
HPLC with the sensitive detection of MS.[6]

Metabolic Significance of P5C P5C is central to the interconversion of proline, glutamate, and
ornithine, thereby linking the urea cycle, the tricarboxylic acid (TCA) cycle, and proline
metabolism.[2] The P5C-proline cycle is crucial for regulating cellular redox potential
(NADP+/NADPH ratio) and is coupled to the pentose phosphate pathway (PPP), which is vital
for nucleotide biosynthesis.[1][2] In cancer cells, P5C metabolism serves as a key anaplerotic
substrate, replenishing TCA cycle intermediates.[1] The enzyme P5C synthase (P5CS)
catalyzes the formation of P5C from glutamate, while proline dehydrogenase (PRODH/POX)
produces P5C from proline in the mitochondria.[3][7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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